Cas no 56861-20-2 (1-Piperazinecarbothioamide,N-[(dimethylamino)thioxomethyl]-4-methyl-)

• Product Name: 1-Piperazinecarbothioamide,N-[(dimethylamino)thioxomethyl]-4-methyl-
• CAS No: 56861-20-2
• MF: C₉H₁₈N₄S₂
• MW: 246.396018505096
• CID: 347631
• Update Time: 2024-01-28

1-Piperazinecarbothioamide,N-[(dimethylamino)thioxomethyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbothioamide,N-[(dimethylamino)thioxomethyl]-4-methyl-
• 1-Piperazinecarbothioamide, N-[(dimethylamino)thioxomethyl]-4-methyl-

• Inchi： 1S/C9H18N4S2/c1-11(2)8(14)10-9(15)13-6-4-12(3)5-7-13/h4-7H2,1-3H3,(H,10,14,15)
• InChI Key： KLEGDXYAQHVODW-UHFFFAOYSA-N
• SMILES： N1(C(NC(N(C)C)=S)=S)CCN(C)CC1

Computed Properties

• Exact Mass: 246.09754

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 319.3±52.0 °C(Predicted)
• PSA: 21.75
• pka: 11.39±0.20(Predicted)